![molecular formula C11H9NO4 B5910267 methyl (2-oxo-2H-1,4-benzoxazin-3(4H)-ylidene)acetate CAS No. 33350-83-3](/img/structure/B5910267.png)
methyl (2-oxo-2H-1,4-benzoxazin-3(4H)-ylidene)acetate
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Description
“Methyl (2-oxo-2H-1,4-benzoxazin-3(4H)-ylidene)acetate” is a chemical compound with the molecular formula C12H11NO4 . It is a benzoxazin derivative .
Synthesis Analysis
This compound was synthesized under mild conditions from 2-aminophenols and dimethyl-2-oxoglutarate .Molecular Structure Analysis
The molecular weight of this compound is 233.22 . The structure of this compound was confirmed by various spectroscopic methods such as FT-IR, 1H NMR, 13C NMR, and MS .Chemical Reactions Analysis
The compound has been studied as a corrosion inhibitor for carbon steel in 1M H2SO4 solution . The inhibitive action of the compound against the corrosion of carbon steel was investigated by weight-loss and hydrogen evolution measurements .Physical And Chemical Properties Analysis
The compound is a solid . More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the retrieved sources.Mechanism of Action
The compound acts as a corrosion inhibitor. Its inhibition efficiency increases with the increase of concentration . The temperature effect on the corrosion behavior of carbon steel in 1M H2SO4 with and without the inhibitor was studied . The synergistic action caused by iodide ions on the corrosion inhibition of carbon steel in 1M H2SO4 by the compound was also studied .
Safety and Hazards
properties
CAS RN |
33350-83-3 |
---|---|
Molecular Formula |
C11H9NO4 |
Molecular Weight |
219.19 g/mol |
IUPAC Name |
methyl 2-(2-oxo-4H-1,4-benzoxazin-3-ylidene)acetate |
InChI |
InChI=1S/C11H9NO4/c1-15-10(13)6-8-11(14)16-9-5-3-2-4-7(9)12-8/h2-6,12H,1H3 |
InChI Key |
HYUHHJZPKDHFRH-UHFFFAOYSA-N |
Isomeric SMILES |
COC(=O)/C=C/1\C(=O)OC2=CC=CC=C2N1 |
Canonical SMILES |
COC(=O)C=C1C(=O)OC2=CC=CC=C2N1 |
Origin of Product |
United States |
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